N-(3-hydroxyphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide
Overview
Description
N-(3-hydroxyphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide, also known as N-(3-hydroxyphenyl)-2-oxopyrrolidine-1-acetamide, is a small molecule compound that has been studied extensively in the field of medicinal chemistry. It has been found to possess a number of interesting properties, including anti-inflammatory, anti-angiogenic, and anti-cancer activities. The compound has been shown to be effective in the treatment of various diseases, including lung cancer, breast cancer, and neurodegenerative disorders.
Scientific Research Applications
New Salts and Pharmaceuticals
A study by ジュリアン・ジョヴァンニーニ and ボー−イェラン・ヨセフソン (2005) in "Science" discusses a new salt derivative of N-(3-hydroxyphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide and its use in pharmaceutical compositions and therapeutics New Salt.
Synthesis and Optimization
Deepali B. Magadum and G. Yadav (2018) in "ACS Omega" explored the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a crucial step in the natural synthesis of antimalarial drugs Chemoselective Acetylation of 2-Aminophenol Using Immobilized Lipase.
Chemical Synthesis and Derivatives
J. Hocker and H. Giesecke (2003) from "Organic Syntheses" studied the synthesis of N-(2,4-diformyl-5-hydroxyphenyl)acetamide and its derivatives, highlighting its importance in various chemical syntheses N‐(2,4‐Diformyl‐5‐Hydroxyphenyl)Acetamide.
Structural and Spectroscopic Analysis
A study by A. Y. Nikonov et al. (2016) in the "Journal of Molecular Structure" focused on the synthesis of silylated derivatives of N-(2-hydroxyphenyl)acetamide and their structural and spectroscopic analysis Silylated derivatives OF N-(2-hydroxyphenyl)acetamide.
Intermediate Product for Pharmaceutical Production
Kevin T. Fort's 2002 study highlights the use of 4-Benzyloxy-3-pyrrolin-2-on-1-yl acetamide as an advantageous intermediate for producing pharmaceutically effective 4-hydroxypyrrolidin-2-1-yl acetamide THE EFFECTS OF HABITAT DISTURBANCE ON THE REPRODUCTIVE BEHAVIOUR OF THE BLACK-CAPPED CHICKADEE (POECILE ATRICAPILLA).
DNA and Protein Binding Studies
N. Raj (2020) in the "Journal of Molecular Structure" conducted DNA-binding interactions and protein-binding studies with novel derivatives of N-(4-hydroxy-3-(morpholino(phenyl)methyl)phenyl) acetamide Synthesis, single crystal XRD and CT DNA / BSA binding studies of new paracetamol derivatives.
properties
IUPAC Name |
N-(3-hydroxyphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c15-10-4-1-3-9(7-10)13-11(16)8-14-6-2-5-12(14)17/h1,3-4,7,15H,2,5-6,8H2,(H,13,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LODQTESXMQFTNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CC(=O)NC2=CC(=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-hydroxyphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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